Cas no 942268-23-7 (3-(4-chloro-2-hydroxyphenyl)propanenitrile)

• Product Name: 3-(4-chloro-2-hydroxyphenyl)propanenitrile
• CAS No: 942268-23-7
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 6045176
• PubChem ID: 66734321
• Update Time: 2025-06-08

3-(4-chloro-2-hydroxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-chloro-2-hydroxy-
• HQJYCTZLXOYDSL-UHFFFAOYSA-N
• 4-Chloro-2-hydroxybenzenepropanenitrile
• DTXSID301278762
• SCHEMBL586216
• 3-(4-chloro-2-hydroxyphenyl)propanenitrile
• EN300-1967372
• 942268-23-7

• Inchi： 1S/C9H8ClNO/c10-8-4-3-7(2-1-5-11)9(12)6-8/h3-4,6,12H,1-2H2
• InChI Key： HQJYCTZLXOYDSL-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(Cl)C=C1O

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 353.2±27.0 °C(Predicted)
• pka: 8.91±0.35(Predicted)

Additional information on 3-(4-chloro-2-hydroxyphenyl)propanenitrile

Introduction to 3-(4-Chloro-2-hydroxyphenyl)propanenitrile (CAS No. 942268-23-7)

3-(4-Chloro-2-hydroxyphenyl)propanenitrile, with the CAS number 942268-23-7, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a chlorinated and hydroxylated phenyl group attached to a propanenitrile moiety. The combination of these functional groups imparts distinct chemical properties and biological activities, making it a subject of extensive research.

The chemical formula of 3-(4-chloro-2-hydroxyphenyl)propanenitrile is C₁₀H₉ClNO₂, and its molecular weight is approximately 206.63 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications, including drug formulation and delivery.

In terms of its physical properties, 3-(4-chloro-2-hydroxyphenyl)propanenitrile exhibits a melting point ranging from 105°C to 107°C. The compound's stability under different conditions, such as temperature, pH, and light exposure, has been extensively studied to ensure its reliability in various experimental settings. It is generally stable under normal laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

The biological activities of 3-(4-chloro-2-hydroxyphenyl)propanenitrile have been the focus of numerous studies. One of the key areas of interest is its potential as an anticancer agent. Recent research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 3-(4-chloro-2-hydroxyphenyl)propanenitrile has also been investigated for its anti-inflammatory and antioxidant activities. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. The compound's antioxidant properties are attributed to its ability to scavenge free radicals and reduce oxidative stress, which can contribute to the prevention and management of various chronic conditions.

The synthesis of 3-(4-chloro-2-hydroxyphenyl)propanenitrile has been optimized using several methods, including the reaction of 4-chloro-2-hydroxybenzaldehyde with malononitrile followed by reduction. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for further research and development. The ease of synthesis and scalability are crucial factors for its potential commercialization in pharmaceutical applications.

The safety profile of 3-(4-chloro-2-hydroxyphenyl)propanenitrile has also been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical trials.

In conclusion, 3-(4-chloro-2-hydroxyphenyl)propanenitrile (CAS No. 942268-23-7) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in cancer therapy, inflammation management, and antioxidant treatments make it an exciting area of research in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its use, this compound may play a significant role in the development of novel therapeutic strategies.